Cas no 1423040-76-9 ((1S)-1-(5-chloro-2-fluoro-phenyl)ethanamine;hydrochloride)

• Product Name: (1S)-1-(5-chloro-2-fluoro-phenyl)ethanamine;hydrochloride
• CAS No: 1423040-76-9
• MF: C₈H₁₀Cl₂FN
• MW: 210.076103687286
• CID: 4598616
• PubChem ID: 71757650
• Update Time: 2025-11-02

(1S)-1-(5-chloro-2-fluoro-phenyl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(5-CHLORO-2-FLUOROPHENYL)ETHAN-1-AMINE HYDROCHLORIDE
• (S)-1-(5-Chloro-2-fluorophenyl)ethan-1-amine hydrochloride
• (S)-1-(5-Chloro-2-fluorophenyl)ethanamine hydrochloride
• (1S)-1-(5-chloro-2-fluoro-phenyl)ethanamine;hydrochloride
• BS-45407
• EN300-122351
• (S)-1-(5-Chloro-2-fluorophenyl)ethanaminehydrochloride
• N13034
• SCHEMBL20238264
• (1S)-1-(5-CHLORO-2-FLUOROPHENYL)ETHAN-1-AMINE HCL
• (1S)-1-(5-chloro-2-fluorophenyl)ethanamine;hydrochloride
• CS-0133100
• 1423040-76-9
• MFCD22741298
• (1S)-1-(5-chloro-2-fluorophenyl)ethanamine hydrochloride

• Inchi： 1S/C8H9ClFN.ClH/c1-5(11)7-4-6(9)2-3-8(7)10;/h2-5H,11H2,1H3;1H/t5-;/m0./s1
• InChI Key： ZJWNGZJNOWRDLV-JEDNCBNOSA-N
• SMILES： [C@H](C1=CC(Cl)=CC=C1F)(N)C.[H]Cl

Computed Properties

• Exact Mass: 209.0174329g/mol
• Monoisotopic Mass: 209.0174329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

(1S)-1-(5-chloro-2-fluoro-phenyl)ethanamine;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1S)-1-(5-chloro-2-fluoro-phenyl)ethanamine;hydrochloride

Comprehensive Overview of (1S)-1-(5-chloro-2-fluoro-phenyl)ethanamine hydrochloride (CAS No. 1423040-76-9)

(1S)-1-(5-chloro-2-fluoro-phenyl)ethanamine hydrochloride (CAS No. 1423040-76-9) is a chiral amine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its 5-chloro-2-fluoro-phenyl moiety and hydrochloride salt form, has garnered attention due to its potential role in drug discovery and development. Researchers are increasingly interested in its stereospecific properties, as the (1S) configuration often influences biological activity.

The compound's molecular structure combines a chloro and fluoro substitution pattern, which is a common feature in modern medicinal chemistry. These halogens enhance binding affinity and metabolic stability, making (1S)-1-(5-chloro-2-fluoro-phenyl)ethanamine hydrochloride a valuable intermediate for designing targeted therapies. Recent studies highlight its relevance in central nervous system (CNS) drug development, aligning with the growing demand for neuroactive compounds and precision medicine solutions.

From a synthetic perspective, CAS No. 1423040-76-9 exemplifies the importance of chiral resolution techniques. The (1S) enantiomer's isolation is critical for achieving high enantiomeric excess (ee), a key parameter in FDA-approved pharmaceuticals. This aligns with industry trends favoring asymmetric synthesis and green chemistry approaches, which reduce waste and improve sustainability—a topic frequently searched by professionals in organic chemistry forums.

Analytical methods for characterizing (1S)-1-(5-chloro-2-fluoro-phenyl)ethanamine hydrochloride typically involve HPLC, NMR spectroscopy, and mass spectrometry. These techniques verify purity and confirm the hydrochloride salt formation, addressing common queries about quality control in fine chemical production. The compound's solubility profile (enhanced by the hydrochloride group) also makes it suitable for formulation studies, a hot topic in drug delivery research.

In regulatory contexts, CAS 1423040-76-9 is classified as a non-hazardous research chemical under standard handling conditions. However, users often search for safety data sheets (SDS) and storage guidelines, emphasizing the need for proper lab practices. Its stability under ambient temperatures and compatibility with common solvents like DMSO and methanol further enhance its practicality in bench-scale experiments.

The demand for fluorinated building blocks like this compound reflects broader trends in bioisostere design, where fluorine atoms improve pharmacokinetics. Online discussions frequently explore its use in cross-coupling reactions or as a precursor for heterocyclic compounds, underscoring its versatility. Patent literature reveals applications in kinase inhibitors and GPCR modulators, connecting it to cutting-edge therapeutic areas.

For procurement, suppliers often list (1S)-1-(5-chloro-2-fluoro-phenyl)ethanamine HCl under specialized catalogs for pharmaceutical intermediates. SEO data shows high search volume for terms like "chiral amine suppliers" and "halogenated phenyl compounds," indicating market interest. Pricing transparency and batch-to-batch consistency remain key concerns for buyers, topics often addressed in technical whitepapers.

In conclusion, 1423040-76-9 represents a convergence of stereochemistry, halogenation chemistry, and drug design principles. Its relevance persists as researchers tackle challenges in CNS disorders and personalized therapeutics, making it a compound worth monitoring in scientific literature and industry developments.